Cas no 2680712-94-9 (benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate)

• Product Name: benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate
• CAS No: 2680712-94-9
• MF: C₁₈H₁₄BrN₃O₃
• MW: 400.226063251495
• CID: 5624737
• PubChem ID: 165926857
• Update Time: 2025-06-11

benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{3-[(5-bromopyrimidin-2-yl)oxy]phenyl}carbamate
• 2680712-94-9
• EN300-28303204
• benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate

• Inchi： 1S/C18H14BrN3O3/c19-14-10-20-17(21-11-14)25-16-8-4-7-15(9-16)22-18(23)24-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,22,23)
• InChI Key： ODYHTZRIPXDUQK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1=CC=CC(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 399.02185g/mol
• Monoisotopic Mass: 399.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.3Ų

Additional information on benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate

Introduction to Benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate (CAS No. 2680712-94-9)

Benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate, with the chemical formula corresponding to its CAS number 2680712-94-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a promising candidate for the development of novel therapeutic agents.

The structure of this compound features a benzyl carbamate moiety linked to a phenyl ring, which is further substituted with a 3-(5-bromopyrimidin-2-yl)oxy group. This specific arrangement of functional groups suggests potential biological activity, particularly in the realms of enzyme inhibition and receptor binding. The presence of the bromopyrimidine moiety is particularly noteworthy, as brominated pyrimidines are often found in biologically active molecules due to their ability to modulate enzyme function and cellular signaling pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target various disease-causing enzymes and receptors. Among these, enzymes involved in metabolic pathways and signal transduction have been extensively studied. The benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate molecule, with its unique structural features, has been explored as a potential inhibitor in several key biological processes.

One of the most compelling aspects of this compound is its potential application in oncology research. The bromopyrimidine scaffold is commonly found in kinase inhibitors, which are widely used in the treatment of cancer. By targeting specific kinases involved in tumor growth and progression, this compound may offer a novel approach to cancer therapy. Preliminary studies have suggested that it can interfere with the activity of certain kinases by binding to their active sites, thereby inhibiting their function.

Furthermore, the carbamate group in the molecule can serve as a hinge-binding motif, which is known to enhance binding affinity and specificity. This feature is particularly important in drug design, as it allows for the development of compounds that can selectively target disease-causing proteins without affecting other essential biological processes. The benzyl group, on the other hand, can be modified to improve solubility and pharmacokinetic properties, making it easier to administer orally or through other routes.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing compounds like benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate for improved efficacy and reduced side effects. By leveraging these technologies, scientists have been able to identify promising candidates for further experimental validation.

In addition to its potential applications in oncology, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its ability to modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This makes it a candidate for the development of anti-inflammatory drugs that could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the bromopyrimidine intermediate, which is then coupled with a phenol derivative via an etherification reaction. The resulting intermediate is subsequently treated with benzoyl chloride to introduce the carbamate group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. These studies include assays to determine its binding affinity for target proteins, as well as its ability to modulate biological pathways. Additionally, preclinical studies are conducted to assess its toxicity profile and pharmacokinetic behavior. These studies are crucial for determining whether the compound is safe and effective enough to proceed to clinical trials.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that is essential for bringing a new therapeutic agent from bench to bedside. The benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate molecule serves as an excellent example of how interdisciplinary research can lead to innovative solutions for treating human diseases.

In conclusion, benzyl N-{3-(5-bromopyrimidin-2-yl)oxyphenyl}carbamate (CAS No. 2680712-94-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases, particularly cancer and inflammation-related disorders. With ongoing research and advancements in drug discovery technologies, this compound may one day contribute to improving patient outcomes worldwide.